Cas no 1261987-57-8 (2-(3-Carboxy-4-chlorophenyl)-4-fluorobenzoic acid)

• Product Name: 2-(3-Carboxy-4-chlorophenyl)-4-fluorobenzoic acid
• CAS No: 1261987-57-8
• MF: C₁₄H₈ClFO₄
• MW: 294.662326812744
• MDL: MFCD18322345
• CID: 2622221
• PubChem ID: 53228176
• Update Time: 2025-06-09

2-(3-Carboxy-4-chlorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-CARBOXY-4-CHLOROPHENYL)-4-FLUOROBENZOIC ACID
• 1261987-57-8
• 2-(3-Carboxy-4-chlorophenyl)-4-fluorobenzoic acid, 95%
• MFCD18322345
• DTXSID90691709
• 4'-Chloro-5-fluoro[1,1'-biphenyl]-2,3'-dicarboxylic acid
• 2-(3-Carboxy-4-chlorophenyl)-4-fluorobenzoic acid

• MDL： MFCD18322345
• Inchi： 1S/C14H8ClFO4/c15-12-4-1-7(5-11(12)14(19)20)10-6-8(16)2-3-9(10)13(17)18/h1-6H,(H,17,18)(H,19,20)
• InChI Key： NXIZHLQXONZQFF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=C(C=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 294.0095146Da
• Monoisotopic Mass: 294.0095146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(3-Carboxy-4-chlorophenyl)-4-fluorobenzoic acid

Introduction to 2-(3-Carboxy-4-chlorophenyl)-4-fluorobenzoic acid (CAS No. 1261987-57-8)

2-(3-Carboxy-4-chlorophenyl)-4-fluorobenzoic acid, identified by the CAS number 1261987-57-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative exhibits a unique structural configuration, featuring both a carboxylic acid group and a fluorine substituent, which contributes to its distinct chemical properties and potential biological activities. The presence of a chloro group on the phenyl ring further enhances its reactivity and utility in synthetic chemistry.

The compound’s molecular structure, characterized by a benzoic acid core with substituents at the 3rd and 4th positions, makes it an intriguing candidate for further exploration in drug discovery. The combination of these functional groups imparts specific electronic and steric properties, which can influence its interactions with biological targets. This structural design has been leveraged in the development of novel therapeutic agents, particularly in the quest to identify compounds with enhanced efficacy and reduced side effects.

In recent years, there has been a growing interest in fluorinated benzoic acids due to their demonstrated potential in modulating biological pathways. The fluorine atom, being a small, electronegative element, can significantly affect the metabolic stability and binding affinity of molecules. For instance, fluorine substitution at the 4-position of benzoic acids has been shown to improve pharmacokinetic profiles, making such compounds more suitable for clinical applications. The specific arrangement of functional groups in 2-(3-Carboxy-4-chlorophenyl)-4-fluorobenzoic acid positions it as a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The carboxylic acid group provides a site for further derivatization, allowing chemists to modify its properties through esterification, amidation, or other reactions. This flexibility is particularly useful in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. Additionally, the chloro group can serve as a handle for cross-coupling reactions, enabling the construction of more complex molecular architectures.

The pharmacological potential of 2-(3-Carboxy-4-chlorophenyl)-4-fluorobenzoic acid has been explored in several preclinical studies. Its structural features suggest that it may interact with enzymes and receptors involved in various disease pathways. For example, preliminary data indicate that this compound may exhibit inhibitory activity against certain kinases or transcription factors, which are implicated in cancer and inflammatory diseases. While these findings are still under investigation, they highlight the compound’s promise as a lead molecule for further development.

Recent advancements in computational chemistry have also facilitated the study of this compound’s interactions with biological targets. Molecular docking simulations have been employed to predict how 2-(3-Carboxy-4-chlorophenyl)-4-fluorobenzoic acid might bind to proteins such as cytochrome P450 enzymes or nuclear receptors. These simulations have provided valuable insights into its binding affinity and mode of action, guiding the optimization process toward more potent and selective derivatives.

The synthesis of 2-(3-Carboxy-4-chlorophenyl)-4-fluorobenzoic acid presents an interesting challenge due to the need to introduce multiple functional groups in a regioselective manner. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have made it possible to achieve these transformations more efficiently and with higher yields. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct key carbon-carbon bonds with high precision.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) or photovoltaic cells. The ability to fine-tune its properties through structural modifications opens up possibilities for developing novel materials with tailored functionalities.

The future direction of research on 2-(3-Carboxy-4-chlorophenyl)-4-fluorobenzoic acid is likely to focus on expanding its therapeutic applications and exploring new synthetic strategies. As our understanding of disease mechanisms grows, so does the demand for innovative molecular tools to address unmet medical needs. This compound represents a valuable asset in this endeavor, offering a starting point for discovering next-generation therapeutics.

In conclusion,2-(3-Carboxy-4-chlorophenyl)-4-fluorobenzoic acid (CAS No. 1261987-57-8) is a multifaceted compound with significant potential across multiple domains of science and medicine. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an important role in advancing both academic knowledge and industrial innovation.